1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrole-2-carbaldehyde

• CAS No.: 87954-21-0
• Molecular Formula: C11H19NO2Si
• Molecular Weight: 225.36 g/mol
• IUPAC Name: 1-(2-trimethylsilylethoxymethyl)pyrrole-2-carbaldehyde
• InChI: InChI=1S/C11H19NO2Si/c1-15(2,3)8-7-14-10-12-6-4-5-11(12)9-13/h4-6,9H,7-8,10H2,1-3H3
• InChI Key: UXVAYPBPRJPHDW-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=CC=C1C=O

Description

1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C11H19NO2Si and its molecular weight is 225.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1H-pyrrole-2-carbaldehyde (14.27 g) in DMF (143 mL) was added sodium hydride (60% dispersion in mineral oil, 6.6 g) at 0° C., and the mixture was stirred under argon atmosphere at 0° C. for 2 hr. To the reaction mixture was added a solution of (2-(chloromethoxy)ethyl)(trimethyl)silane (27.5 g) in DMF (20 mL), and the mixture was stirred at room temperature for 18 hr. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (30 g).